Cas no 2228997-04-2 (4-(2-bromo-4,5-difluorophenyl)butanal)

• Product Name: 4-(2-bromo-4,5-difluorophenyl)butanal
• CAS No: 2228997-04-2
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6008525
• PubChem ID: 165778661
• Update Time: 2025-06-10

4-(2-bromo-4,5-difluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4,5-difluorophenyl)butanal
• EN300-1923753
• 2228997-04-2

• Inchi： 1S/C10H9BrF2O/c11-8-6-10(13)9(12)5-7(8)3-1-2-4-14/h4-6H,1-3H2
• InChI Key： UMINVMXYFHAERY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCCC=O)F)F

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-bromo-4,5-difluorophenyl)butanal

4-(2-bromo-4,5-difluorophenyl)butanal: A Comprehensive Overview

4-(2-bromo-4,5-difluorophenyl)butanal (CAS No. 2228997-04-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an aldehyde group, making it a valuable intermediate in various chemical reactions. In this article, we will delve into the properties, applications, and recent advancements related to 4-(2-bromo-4,5-difluorophenyl)butanal, providing a comprehensive understanding of its role in modern chemistry.

The molecular structure of 4-(2-bromo-4,5-difluorophenyl)butanal consists of a benzene ring substituted with bromine at the 2-position and fluorine atoms at the 4 and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule. The aldehyde group attached to the benzene ring further enhances its reactivity, making it a valuable precursor in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the development of bioactive compounds and advanced materials.

One of the key areas where 4-(2-bromo-4,5-difluorophenyl)butanal has shown promise is in pharmaceutical research. Its ability to undergo various nucleophilic additions and condensations makes it an ideal candidate for synthesizing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use in the development of anti-inflammatory agents and anticancer drugs. The bromine and fluorine substituents on the aromatic ring contribute to the compound's stability and bioavailability, making it a valuable asset in drug design.

In addition to its pharmaceutical applications, 4-(2-bromo-4,5-difluorophenyl)butanal has found utility in materials science. Its aldehyde group can participate in cross-coupling reactions, enabling the synthesis of advanced polymers and functional materials. Recent advancements in catalytic methods have further expanded its applicability in this field. For example, researchers have utilized this compound to synthesize novel polymeric materials with tailored electronic and mechanical properties.

The synthesis of 4-(2-bromo-4,5-difluorophenyl)butanal involves a series of well-established organic reactions. Typically, it is prepared through the alkylation or acylation of brominated aromatic compounds followed by oxidation to introduce the aldehyde group. Recent studies have focused on optimizing these reaction conditions to improve yield and selectivity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high product purity.

From an environmental perspective, understanding the degradation pathways of 4-(2-bromo-4,5-difluorophenyl)butanal is crucial for assessing its potential impact on ecosystems. Recent research has demonstrated that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further studies are needed to fully characterize its environmental fate and toxicity.

In conclusion, 4-(2-bromo-4,5-difluorophenyl)butanal (CAS No. 2228997-04-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry.